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For Researchers, Scientists, and Drug Development Professionals

This technical support guide provides a comprehensive overview of the reasons behind the
discontinuation of the RG7800 clinical trial for Spinal Muscular Atrophy (SMA). The information
is presented in a question-and-answer format to directly address potential inquiries from the
scientific community.

Frequently Asked Questions (FAQS)

Q1: What was the primary reason for the discontinuation of the RG7800 clinical trial?

The clinical development of RG7800 was halted due to safety concerns that emerged from
long-term preclinical toxicology studies.[1] Specifically, irreversible adverse effects on the retina
were observed in cynomolgus monkeys undergoing chronic toxicity evaluation.[2] These
findings led to the suspension of dosing in the Phase 2 "MOONFISH" trial in April 2015 as a
precautionary measure.[3][4]

Q2: Were any adverse effects observed in human participants of the RG7800 trial?
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No, an internal review of safety data from all patients involved in the MOONFISH trial did not
identify any safety issues, including the ocular findings seen in the animal studies.[3] The
adverse effects in the animal model were observed at RG7800 concentrations higher than
those administered to human participants.

Q3: What was the mechanism of action for RG78007?

RG7800 is an orally available, selective small molecule designed to modify the splicing of the
Survival of Motor Neuron 2 (SMN2) pre-messenger RNA (pre-mRNA). In individuals with SMA,
the SMNL1 gene is mutated or deleted, leading to a deficiency of SMN protein. The SMN2 gene
produces only a small amount of functional SMN protein due to the exclusion of exon 7 during
splicing. RG7800 was developed to promote the inclusion of exon 7 in the SMN2 mRNA,
thereby increasing the production of full-length, functional SMN protein.

Q4: What were the key findings from the clinical trials before discontinuation?

The clinical trials of RG7800 showed promising initial results. In a Phase 1 study with healthy
volunteers, RG7800 was well-tolerated and demonstrated a dose-dependent increase in the
ratio of full-length SMN2 mRNA to SMN2 mRNA lacking exon 7, indicating proof of mechanism.
In the subsequent Phase 1b/2a MOONFISH trial involving SMA patients, oral administration of
RG7800 led to a dose-dependent increase of full-length SMN2 mRNA and up to a two-fold
increase in SMN protein levels in the blood.

Quantitative Data Summary

The following table summarizes the key quantitative outcomes from the RG7800 clinical trials.
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Metric Population Result Reference
Full-Length SMN2 Dose- and exposure-

Healthy Adults )
MRNA dependent increase.

Up to a two-fold
SMN Protein Levels SMA Patients increase after 12
weeks of treatment.

Well-tolerated with no
) Healthy Adults & SMA ]
Safety in Humans ] serious adverse
Patients
events reported.

Experimental Protocols

Phase 1a Clinical Trial in Healthy Volunteers
o Study Design: A single-ascending dose, placebo-controlled, double-blinded study.
o Participants: 48 healthy male volunteers.

» Objectives: To assess the safety, tolerability, pharmacokinetics, and pharmacodynamics of
RG7800.

e Primary Endpoints: Safety and pharmacokinetics of RG7800.

e Pharmacodynamic Endpoint: Measurement of the ratio of full-length SMN2 mRNA to SMN2
MRNA without exon 7 (SMNA7) to demonstrate proof of mechanism.

Phase 1b/2a "MOONFISH" Clinical Trial in SMA Patients

Study Design: A placebo-controlled, randomized, multiple-dose study.

Participants: Approximately 48 adult and pediatric patients with SMA.

Duration: 12 weeks.

Objectives: To investigate the safety and tolerability of RG7800, measure its concentration in

the body over time (pharmacokinetics), and evaluate its effect on SMN2 mRNA splicing and
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SMN protein production.

Visualizations
Signaling Pathway: RG7800 Mechanism of Action
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Caption: Mechanism of RG7800 as an SMN2 splicing modifier.

Experimental Workflow: RG7800 Clinical Trial
Discontinuation Logic
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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